N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide

• IUPAC Name: N-(3-cyano-5-methyl-4-phenylthiophen-2-yl)pyridine-4-carboxamide
• InChI: InChI=1S/C18H13N3OS/c1-12-16(13-5-3-2-4-6-13)15(11-19)18(23-12)21-17(22)14-7-9-20-10-8-14/h2-10H,1H3,(H,21,22)
• InChI Key: XTICWCNOOAMGCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)NC(=O)C2=CC=NC=C2)C#N)C3=CC=CC=C3
• Molecular Formula: C18H13N3OS
• Molecular Weight: 319.4 g/mol

Description

N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide, also known as Sunitinib, is a small molecule inhibitor that has gained significant attention in the field of cancer research. It was first approved by the US FDA in 2006 for the treatment of renal cell carcinoma and gastrointestinal stromal tumors. Since then, it has been extensively studied for its potential applications in various types of cancers.

Mechanism of Action

N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide inhibits RTKs by binding to the ATP-binding site of the receptor, thereby preventing the phosphorylation of downstream signaling molecules. This leads to the inhibition of tumor angiogenesis and proliferation, as well as the induction of apoptosis.
Biochemical and physiological effects:
N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide has been shown to induce a wide range of biochemical and physiological effects, including inhibition of tumor angiogenesis, proliferation, and metastasis. It has also been shown to induce apoptosis in cancer cells and inhibit the growth of cancer stem cells.

Advantages and Limitations for Lab Experiments

N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide has several advantages for use in lab experiments, including its ability to inhibit multiple RTKs and its well-characterized mechanism of action. However, it also has some limitations, including its potential for off-target effects and its relatively high cost.

Future Directions

There are several future directions for research on N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide, including the development of new formulations and delivery methods to improve its efficacy and reduce its side effects. Additionally, there is a need for further studies to investigate its potential applications in other types of cancers and to identify biomarkers that can predict patient response to treatment. Finally, there is a need for further studies to investigate the potential of N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide in combination with other therapies, such as immunotherapy, to improve patient outcomes.

Scientific Research Applications

N-(3-cyano-5-methyl-4-phenyl-2-thienyl)isonicotinamide has been extensively studied for its potential applications in cancer research. It has been shown to inhibit multiple receptor tyrosine kinases (RTKs), including vascular endothelial growth factor receptor (VEGFR), platelet-derived growth factor receptor (PDGFR), and stem cell factor receptor (c-KIT). These RTKs are known to play critical roles in tumor angiogenesis, proliferation, and metastasis.